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Introduction

Metazachlor (C15H18Cl3NO3) is a selective herbicide belonging to the chloroacetamide class,

primarily used for pre-emergence and early post-emergence control of a broad spectrum of

annual grasses and broadleaf weeds. Its application is prevalent in the cultivation of crops such

as oilseed rape, cabbage, and certain vegetables. This guide provides a comparative analysis

of the safety profile of metazachlor against several widely used alternative herbicides: trifluralin,

pendimethalin, clomazone, propyzamide, and glyphosate. The comparison focuses on

mammalian toxicology and ecotoxicology, presenting key data from safety data sheets,

regulatory agency reports, and peer-reviewed literature. This information is intended to assist

researchers and professionals in making informed decisions regarding the selection and use of

these agricultural compounds.

Mammalian Toxicology
The following tables summarize the acute toxicity, chronic toxicity, and other key toxicological

endpoints for metazachlor and its alternatives.

Table 1: Acute Mammalian Toxicity
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Herbicide
Acute Oral
LD50 (rat,
mg/kg)

Acute
Dermal
LD50
(rat/rabbit,
mg/kg)

Acute
Inhalation
LC50 (rat,
mg/L/4h)

Skin
Irritation

Eye
Irritation

Metazachlor >2000 >2000 >5.0 Non-irritant Non-irritant

Trifluralin >5050[1] >2020[1] >2.38[1]
Slight

irritant[1]

Moderate

irritant[1]

Pendimethali

n
1050-1250[2] >5000[3] >320

Slight

irritant[3]
Mild irritant[4]

Clomazone 1369-2077[5] >2000[5] 4.23-6.52[5]
Mildly

irritating[6]

Non-

irritating[6]

Propyzamide 5620-8350[7] >3160[7] >5.0[7]
Slight

irritant[7]

Non-

irritating[8]

Glyphosate >5000[9] >2000[9] >4.86 Slight irritant
Mild

irritant[10]

Table 2: Chronic Toxicity and Other Endpoints
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Herbicide
NOAEL (mg/kg
bw/day)

ADI (mg/kg bw/day)
Carcinogenicity
Classification

Metazachlor 3.6 0.036
Not classified as

carcinogenic

Trifluralin 4.8 (dog)[11] 0.05
Group C: Possible

human carcinogen[12]

Pendimethalin 12.5 (dog)[13] 0.125[14]

Evidence of

carcinogenicity is not

definitive[2]

Clomazone 2.5 (dog)[5] 0.025

Not Likely to be

Carcinogenic to

Humans[6]

Propyzamide 7.5 (dog)[15] 0.04[16]

"Not Likely to be

Carcinogenic to

Humans" at non-liver-

disrupting doses[8]

Glyphosate 100 (rat)[1] 1.0[1]

"Not likely to be

carcinogenic to

humans" (US EPA)

[17]

Ecotoxicology
The environmental impact of herbicides is a critical aspect of their safety profile. The following

table presents the toxicity of metazachlor and its alternatives to various non-target organisms.

Table 3: Ecotoxicity
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Herbicide
Avian Acute
LD50 (mg/kg)

Fish 96h LC50
(mg/L)

Daphnia 48h
EC50 (mg/L)

Algae 72h
EC50 (mg/L)

Metazachlor >2000
2.9 (Rainbow

Trout)
120

0.0193

(Pseudokirchneri

ella subcapitata)

[18]

Trifluralin
>2000 (Bobwhite

quail)[13]

0.01-0.04

(Rainbow Trout)

[19]

0.33 0.13

Pendimethalin
>10,000 (Mallard

duck)

0.14-0.24

(Rainbow Trout)
0.28 0.011

Clomazone

>2510 (Bobwhite

quail & Mallard

duck)[5]

19 (Rainbow

Trout)[5]
5.2[5]

11.2

(Selenastrum

capricornutum)

[20]

Propyzamide
>14,000 (Mallard

duck)[15]

72 (Rainbow

Trout)[15]
5.6 0.3

Glyphosate
>3851 (Bobwhite

quail)
>1000 >1000 0.64

Experimental Protocols
The data presented in this guide are derived from studies conducted according to

internationally recognized guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). Below are brief descriptions of the key

experimental protocols.

Acute Oral Toxicity (OECD 401/420/423) This test determines the short-term toxicity of a

substance when ingested.[11][17][21] A single dose of the test substance is administered orally

to fasted animals (typically rats).[11][17] The animals are observed for up to 14 days for signs

of toxicity and mortality.[17] The LD50 value, the dose estimated to be lethal to 50% of the test

animals, is then calculated.[11]
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Acute Dermal Toxicity (OECD 402) This protocol assesses the toxicity of a substance upon

contact with the skin. The substance is applied to a shaved area of the skin of the test animal

(usually a rabbit or rat) for 24 hours. The animals are then observed for 14 days for signs of

toxicity and mortality to determine the dermal LD50.

Acute Inhalation Toxicity (OECD 403) This test evaluates the toxicity of a substance when

inhaled.[9][10][22] Animals (typically rats) are exposed to the substance in the form of a gas,

vapor, or aerosol in an inhalation chamber for a specified period (usually 4 hours).[9][10][22]

Observations for toxicity and mortality are conducted for up to 14 days.[9][22]

Dermal and Eye Irritation (OECD 404 & 405) These tests assess the potential of a substance to

cause skin and eye irritation or corrosion.[12][23][24][25] For dermal irritation (OECD 404), the

substance is applied to the shaved skin of an animal (usually a rabbit) and the site is observed

for signs of erythema (redness) and edema (swelling).[23][24][25] For eye irritation (OECD

405), a small amount of the substance is instilled into the conjunctival sac of one eye of an

animal (rabbit), with the other eye serving as a control.[4][12][16][26] The eyes are then

examined for signs of irritation.[4][16][26]

Chronic Toxicity, Carcinogenicity, and Reproductive Toxicity These long-term studies involve

repeated administration of the test substance to animals over a significant portion of their

lifespan (e.g., 2 years for carcinogenicity studies in rats). These studies are designed to identify

potential for cancer, effects on organs from long-term exposure, and impacts on fertility and

development of offspring. From these studies, the No-Observed-Adverse-Effect Level (NOAEL)

is determined, which is the highest dose at which no adverse effects are observed. The

Acceptable Daily Intake (ADI) for humans is then calculated from the NOAEL by applying

safety factors.

Ecotoxicology Tests (OECD 201, 202, 203, 210, 211) These tests evaluate the effects of a

substance on non-target organisms.

Algal Growth Inhibition Test (OECD 201): Measures the effect of a substance on the growth

of freshwater algae.

Daphnia sp. Acute Immobilisation Test (OECD 202): Determines the concentration of a

substance that immobilizes 50% of Daphnia (water fleas) over a 48-hour period.[5][6][15][27]

[28]
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Fish, Acute Toxicity Test (OECD 203): Determines the concentration of a substance that is

lethal to 50% of fish over a 96-hour period.[2][29][30][31][32]

Fish, Early-life Stage Toxicity Test (OECD 210): Evaluates the effects of a substance on the

early developmental stages of fish.[7][33][34][35][36]

Daphnia magna Reproduction Test (OECD 211): Assesses the impact of a substance on the

reproductive output of Daphnia over a 21-day period.[19][37][38][39][40]

Visualizations
Experimental Workflow for a Soil Dissipation Study

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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